Cas no 1185297-88-4 (3-(2-Chlorophenoxy)piperidine hydrochloride)

• Product Name: 3-(2-Chlorophenoxy)piperidine hydrochloride
• CAS No: 1185297-88-4
• MF: C₁₁H₁₅Cl₂NO
• MW: 248.148901224136
• CID: 1067791
• PubChem ID: 46735657
• Update Time: 2025-05-25

3-(2-Chlorophenoxy)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chlorophenoxy)piperidine hydrochloride
• EN300-116381
• 3-(2-Chlorophenoxy)piperidinehydrochloride
• 1185297-88-4
• 3-(2-chlorophenoxy)piperidine;hydrochloride
• Z1507502574
• AKOS015846078
• F8887-7209
• G19407
• CS-0223707

• MDL： MFCD12026501
• Inchi： 1S/C11H14ClNO.ClH/c12-10-5-1-2-6-11(10)14-9-4-3-7-13-8-9;/h1-2,5-6,9,13H,3-4,7-8H2;1H
• InChI Key： KZNWRQIEGRBNGG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC1CNCCC1.Cl

Computed Properties

• Exact Mass: 247.0530695g/mol
• Monoisotopic Mass: 247.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2-Chlorophenoxy)piperidine hydrochloride

3-(2-Chlorophenoxy)piperidine hydrochloride: A Comprehensive Overview

3-(2-Chlorophenoxy)piperidine hydrochloride, also known by its CAS number 1185297-88-4, is a chemical compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound is notable for its unique structure, which combines a piperidine ring with a 2-chlorophenoxy group, making it a versatile building block for various applications in drug discovery and development.

The synthesis of 3-(2-Chlorophenoxy)piperidine hydrochloride typically involves a multi-step process, often starting with the preparation of the piperidine ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. The incorporation of the 2-chlorophenoxy group is achieved through nucleophilic substitution reactions, which are highly controlled to ensure the desired regioselectivity and stereochemistry.

One of the most promising areas of research involving 3-(2-Chlorophenoxy)piperidine hydrochloride is its application in medicinal chemistry. Studies have shown that this compound exhibits potent pharmacological activity, particularly in modulating neurotransmitter systems. For instance, it has been found to interact with serotonin receptors, making it a potential candidate for treating conditions such as depression and anxiety. Recent clinical trials have demonstrated its efficacy in preclinical models, highlighting its potential as a novel therapeutic agent.

In addition to its pharmacological applications, 3-(2-Chlorophenoxy)piperidine hydrochloride has also found use in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has made it a valuable compound in the development of herbicides and fungicides. Researchers have reported that this compound shows selective toxicity towards certain plant pathogens, making it an eco-friendly alternative to traditional chemical pesticides.

The structural versatility of 3-(2-Chlorophenoxy)piperidine hydrochloride also lends itself well to combinatorial chemistry approaches. By modifying the substituents on the piperidine ring or the phenoxy group, chemists can generate a wide array of derivatives with diverse biological activities. This approach has been instrumental in expanding the scope of its applications across various industries.

From an environmental standpoint, the synthesis and use of 3-(2-Chlorophenoxy)piperidine hydrochloride are closely monitored to ensure compliance with safety regulations. The compound is classified as non-hazardous under standard conditions, but proper handling procedures are recommended to minimize exposure risks. Recent studies have also focused on improving waste management strategies during its production to align with sustainable chemistry practices.

In conclusion, 3-(2-Chlorophenoxy)piperidine hydrochloride, with its CAS number 1185297-88-4, represents a significant advancement in chemical innovation. Its diverse applications across pharmaceuticals, agrochemicals, and materials science underscore its importance as a key research topic. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in shaping future advancements in these fields.